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Compound of Interest

Compound Name: Pirimiphos-methyl

Cat. No.: B1678452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pirimiphos-methyl, a broad-spectrum organophosphorus insecticide and acaricide, is a

compound of significant interest in the fields of agriculture, public health, and environmental

science.[1] Its efficacy as a pesticide is attributed to its specific chemical structure and the

functional groups that constitute the molecule. This technical guide provides an in-depth

analysis of the chemical architecture of pirimiphos-methyl, including its key functional groups,

and presents relevant physicochemical data. The synthesis of this compound is also briefly

discussed to provide a comprehensive understanding of its chemical nature.

Chemical Identity
Pirimiphos-methyl is chemically identified as O-[2-(diethylamino)-6-methylpyrimidin-4-yl] O,O-

dimethyl phosphorothioate.[2]
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Identifier Value

IUPAC Name
O-[2-(diethylamino)-6-methylpyrimidin-4-yl] O,O-

dimethyl phosphorothioate[2]

CAS Name
O-[2-(diethylamino)-6-methyl-4-pyrimidinyl] O,O-

dimethyl phosphorothioate[2]

CAS Registry Number 29232-93-7[3][4][5][6][7][8]

Molecular Formula C₁₁H₂₀N₃O₃PS[3][4][5][9]

Molecular Weight 305.33 g/mol [4][8]

Chemical Structure and Functional Groups
The chemical structure of pirimiphos-methyl is characterized by a central pyrimidine ring,

which is substituted with several key functional groups that dictate its chemical properties and

biological activity.

Caption: Chemical structure of pirimiphos-methyl with key functional groups.

The primary functional groups present in pirimiphos-methyl are:

Organothiophosphate Group: This is the core functional group responsible for its insecticidal

activity. It consists of a central phosphorus atom double-bonded to a sulfur atom (a thione)

and single-bonded to three oxygen atoms. Two of the oxygen atoms are bonded to methyl

groups, forming dimethyl phosphate, and the third links the phosphate group to the

pyrimidine ring. Organophosphates, in general, act as inhibitors of the enzyme

acetylcholinesterase.[3][9]

Pyrimidine Ring: This is a heterocyclic aromatic ring containing two nitrogen atoms. It serves

as the backbone of the molecule to which the other functional groups are attached.

Diethylamino Group: An amine functional group consisting of a nitrogen atom bonded to two

ethyl groups. This group is attached to the C2 position of the pyrimidine ring.

Methyl Group: A simple alkyl functional group (-CH₃) attached to the C6 position of the

pyrimidine ring.
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Physicochemical Properties
The physical and chemical properties of pirimiphos-methyl are crucial for its application and

environmental fate.

Property Value Reference

Appearance Straw-colored liquid

Melting Point 15–18 °C [9][10]

Boiling Point Decomposes before boiling

Density 1.157 g/mL at 20 °C [10]

Water Solubility 5.0 mg/L at 30 °C [9]

Vapour Pressure 1 x 10⁻⁴ Torr at 30°C [10]

Synthesis Overview
The industrial synthesis of pirimiphos-methyl is a two-step process.[11]

N,N-diethylguanidine
2-(diethylamino)-6-
methylpyrimidin-4-ol

Ethyl acetoacetate Pirimiphos-methyl
O,O-dimethyl

phosphorochloridothioate

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of pirimiphos-methyl.

The first step involves the reaction of N,N-diethylguanidine with ethyl acetoacetate to form the

pyrimidine ring intermediate, 2-(diethylamino)-6-methylpyrimidin-4-ol.[11] In the second step,
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the hydroxyl group of this pyrimidine intermediate is reacted with O,O-dimethyl

phosphorochloridothioate to yield the final product, pirimiphos-methyl.[11] This reaction is

typically carried out in the presence of a base to neutralize the hydrogen chloride byproduct.

[11]

Conclusion
The chemical structure of pirimiphos-methyl, with its distinct organothiophosphate,

pyrimidine, diethylamino, and methyl functional groups, is intrinsically linked to its function as a

potent insecticide and acaricide. Understanding this structure and the associated

physicochemical properties is fundamental for researchers and professionals involved in the

development of new pesticides, the study of their environmental impact, and the management

of resistance in target pest populations. The synthesis process, while relatively straightforward,

provides insights into the formation of this important agrochemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pirimiphos-Methyl: A Technical Guide to its Chemical
Structure and Functional Groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678452#pirimiphos-methyl-chemical-structure-and-
functional-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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